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Compound of Interest

Compound Name: (R,R)-BMS-986397

Cat. No.: B15541103 Get Quote

Disclaimer: The following guidance provides a general framework for the proper disposal of a

research-grade pharmaceutical compound. A specific Safety Data Sheet (SDS) for (R,R)-BMS-
986397 was not located in the public domain. The SDS is the primary document containing

detailed safety, handling, and disposal information. It is mandatory to obtain the SDS from the

manufacturer or supplier of (R,R)-BMS-986397 and consult with your institution's

Environmental Health and Safety (EHS) department before proceeding with any disposal.

(R,R)-BMS-986397, also identified as a first-in-class casein kinase 1α (CK1α) molecular glue

degrader, is a potent compound used in research for conditions such as Acute Myeloid

Leukemia (AML) and High-Risk Myelodysplastic Syndrome (HR-MDS).[1][2][3][4] The proper

disposal of such investigational medications is critical to protect human health, maintain

environmental safety, and ensure compliance with regulations like the Federal Resource

Conservation and Recovery Act (RCRA).[5]

Step 1: Immediate Safety and Information Gathering
The first and most critical step is to consult the Safety Data Sheet (SDS) provided by the

supplier. The SDS contains specific hazard classifications, handling precautions, and disposal

instructions (typically in Section 13). If the SDS is not readily available, contact the supplier to

obtain it immediately.

Step 2: Waste Characterization and Segregation
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Based on the information in the SDS and local regulations, you must characterize the waste.

Research labs generate various forms of pharmaceutical waste, including expired or unused

compounds, contaminated materials, and chemicals.[5]

Key Actions:

Determine if the waste is hazardous: The RCRA defines hazardous waste based on

characteristics of ignitability, corrosivity, reactivity, and toxicity.[6] The SDS for (R,R)-BMS-
986397 will specify if it meets any of these criteria.

Segregate Waste Streams: Do not mix different types of chemical waste. Use separate,

designated, and clearly labeled containers for each waste stream.

Waste Category Description Container Type

Bulk Chemical Waste

Unused or expired (R,R)-BMS-

986397 powder or stock

solutions.

A compatible, sealed, and

clearly labeled hazardous

waste container.

Trace Contaminated Waste

Items with minimal residual

amounts (e.g., "RCRA empty"

vials, gloves, bench paper). An

"RCRA empty" container holds

no more than 3% of its original

volume.[6]

Designated containers for

trace chemical waste (often

yellow bags/bins for

chemotherapy-related

compounds).[6]

Contaminated Sharps

Needles, syringes, or other

sharps contaminated with

(R,R)-BMS-986397.

Puncture-proof, designated

sharps containers.[7]

Step 3: Personal Protective Equipment (PPE)
Always wear appropriate PPE when handling (R,R)-BMS-986397 and its associated waste to

prevent exposure.
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PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile).

Eye Protection Safety glasses or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
May be required if handling powders outside of

a fume hood; consult SDS.

Step 4: Disposal Protocol
Improper disposal, such as flushing chemicals down the drain, is strongly discouraged as it can

lead to environmental contamination.[8] The required method of disposal for hazardous

pharmaceutical waste is typically incineration at a permitted facility.[8]

Contact Your EHS Office: Your institution's Environmental Health and Safety department is

the primary resource for guidance on disposal procedures and regulatory compliance. They

will provide the correct containers, labels, and schedule for waste pickup.

Use a Licensed Waste Contractor: All chemical waste must be disposed of through a

certified hazardous waste management service.[7][8] These services ensure compliance with

all federal, state, and local regulations.

Documentation: Maintain accurate records of waste generation and disposal, including

manifests provided by the waste contractor, as these are often required for regulatory audits.

[5][7]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of a research

chemical like (R,R)-BMS-986397.
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Caption: Workflow for research chemical disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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